Cas no 1219794-77-0 (2,3',4',5-Tetrachlorobiphenyl-3,4,6-d3)

• Product Name: 2,3',4',5-Tetrachlorobiphenyl-3,4,6-d3
• CAS No: 1219794-77-0
• MF: C₁₂H₆Cl₄
• MW: 295.006524562836
• CID: 1065923
• Update Time: 2025-06-11

2,3',4',5-Tetrachlorobiphenyl-3,4,6-d3 Chemical and Physical Properties

Names and Identifiers

• 2,3′,4′,5-Tetrachlorobiphenyl-3,4,6-d3
• 2,3',4',5-Tetrachlorobiphenyl-3,4,6-d3

• Inchi： 1S/C12H6Cl4/c13-8-2-4-10(14)9(6-8)7-1-3-11(15)12(16)5-7/h1-6H/i2D,4D,6D
• InChI Key： KENZYIHFBRWMOD-NCYHUZTRSA-N
• SMILES： C1(C2=CC=C(Cl)C(Cl)=C2)=C([2H])C(Cl)=C([2H])C([2H])=C1Cl

Computed Properties

• Exact Mass: 294.938
• Monoisotopic Mass: 292.941
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2

Additional information on 2,3',4',5-Tetrachlorobiphenyl-3,4,6-d3

Introduction to 2,3',4',5-Tetrachlorobiphenyl-3,4,6-d3 (CAS No. 1219794-77-0)

2,3',4',5-Tetrachlorobiphenyl-3,4,6-d3, with the CAS number 1219794-77-0, is a deuterated derivative of a tetrachlorinated biphenyl. This compound is of significant interest in various fields of research, particularly in environmental chemistry and toxicology, due to its unique properties and potential applications. The deuterium atoms in the molecule provide enhanced stability and reduced metabolic degradation, making it a valuable tool for studying the behavior and fate of chlorinated biphenyls in biological and environmental systems.

The structure of 2,3',4',5-Tetrachlorobiphenyl-3,4,6-d3 consists of two benzene rings connected by a single bond, with four chlorine atoms and three deuterium atoms strategically positioned. The presence of deuterium atoms (isotopes of hydrogen with an additional neutron) significantly alters the physical and chemical properties of the molecule compared to its non-deuterated counterpart. This modification can influence the compound's reactivity, solubility, and interactions with biological systems.

In recent years, there has been growing interest in the use of deuterated compounds like 2,3',4',5-Tetrachlorobiphenyl-3,4,6-d3 for environmental monitoring and toxicological studies. These compounds are often used as internal standards in analytical methods to improve the accuracy and precision of measurements. For instance, a study published in the Journal of Environmental Science and Health demonstrated that deuterated PCBs can serve as reliable internal standards for quantifying trace levels of PCBs in environmental samples using gas chromatography-mass spectrometry (GC-MS).

The stability and reduced metabolic degradation of 2,3',4',5-Tetrachlorobiphenyl-3,4,6-d3 make it an ideal candidate for long-term studies on the persistence and bioaccumulation of chlorinated biphenyls in ecosystems. Research has shown that deuterated PCBs can be used to trace the movement and transformation of these compounds in various environmental matrices, including soil, water, and biota. This information is crucial for understanding the environmental impact of PCBs and developing effective remediation strategies.

In addition to its applications in environmental science, 2,3',4',5-Tetrachlorobiphenyl-3,4,6-d3 is also used in pharmaceutical research. The compound's unique properties make it a valuable tool for studying the metabolism and pharmacokinetics of chlorinated biphenyls in biological systems. A study published in the Journal of Pharmaceutical Sciences highlighted the use of deuterated PCBs as probes to investigate the metabolic pathways and enzyme activities involved in their biotransformation.

The synthesis of 2,3',4',5-Tetrachlorobiphenyl-3,4,6-d3 involves several steps to introduce both chlorine and deuterium atoms into the biphenyl structure. Advanced synthetic methods such as selective chlorination followed by deuteration have been developed to produce this compound with high purity and yield. These methods are crucial for ensuring that the final product meets the stringent quality standards required for research applications.

The safety profile of 2,3',4',5-Tetrachlorobiphenyl-3,4,6-d3 is an important consideration for its use in research settings. While chlorinated biphenyls are known for their potential toxicity and environmental persistence, the deuterated form may exhibit different toxicological properties due to its altered chemical structure. Studies have shown that deuterated compounds generally have lower toxicity compared to their non-deuterated counterparts due to their increased stability and reduced metabolic activation. However, appropriate safety measures should still be taken when handling this compound to ensure laboratory safety.

In conclusion, 2,3',4',5-Tetrachlorobiphenyl-3,4,6-d3 (CAS No. 1219794-77-0) is a valuable tool for researchers in various fields due to its unique properties and potential applications. Its use as an internal standard in analytical methods, its role in environmental monitoring studies, and its utility in pharmaceutical research highlight its significance in advancing our understanding of chlorinated biphenyls. As research continues to evolve, this compound is likely to play an increasingly important role in addressing key scientific questions related to environmental health and safety.